({[4-(Bromomethyl)heptyl]oxy}methyl)benzene

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene

Abstract: This technical guide provides a comprehensive analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pathways of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene. As a molecule combining a benzyl ether moiety, a substituted long-chain alkyl group, and a halogen, its fragmentation behavior is governed by a confluence of well-established chemical principles. This document is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for the structural elucidation of complex organic molecules. We will explore the primary cleavage mechanisms, including alpha-cleavage, inductive cleavage, and rearrangements, to construct a predictive framework for interpreting the mass spectrum of this compound and its structural analogs.

Introduction: Structural Elucidation in the Modern Laboratory

In the field of chemical analysis, particularly within pharmaceutical development and materials science, mass spectrometry stands as an indispensable tool for molecular weight determination and structural characterization. The fragmentation patterns generated, especially under energetic conditions like electron ionization (EI), offer a molecular fingerprint that, when correctly interpreted, reveals the intricate connectivity of atoms within a molecule.

The subject of this guide, ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene, presents a unique combination of structural features:

• A Benzyl Ether Group: Prone to characteristic cleavages at the benzylic and ether linkages.

• A Long-Chain Alkyl System: Susceptible to fragmentation along the carbon chain.[1][2]

• A Primary Alkyl Bromide: A feature that strongly influences fragmentation due to the presence of a halogen atom and the characteristic isotopic signature of bromine.[3]

Understanding the interplay of these functional groups during fragmentation is key to the confident identification of this molecule and its related impurities or metabolites. This guide will systematically deconstruct the molecule to predict its behavior in the mass spectrometer.

The Influence of Electron Ionization (EI)

Electron ionization is a "hard" ionization technique that imparts significant internal energy to the analyte molecule. This process begins with the bombardment of the molecule (M) by high-energy electrons (typically 70 eV), leading to the ejection of an electron and the formation of a molecular ion (M•+).[4] This molecular ion is a radical cation and is often unstable, rapidly undergoing a series of fragmentation reactions to produce a spectrum of smaller, charged fragments.[5][6] The initial ionization is most likely to occur at a site of high electron density, such as the non-bonding electrons of the ether oxygen or the π-system of the benzene ring.[4][7]

Predicted Major Fragmentation Pathways

The structure of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene offers several competing fragmentation pathways. The most probable cleavages are those that result in the formation of the most stable products, typically resonance-stabilized cations or the expulsion of stable neutral radicals.

Alpha-Cleavage at the Ether Oxygen

Alpha-cleavage is a dominant fragmentation mechanism for ethers.[8][9][10][11][12] This process involves the homolytic cleavage of a bond alpha to the ether oxygen, driven by the ability of the oxygen's non-bonding electrons to stabilize the resulting positive charge.

Two primary alpha-cleavage pathways are possible for the molecular ion:

• Pathway A: Formation of the Tropylium Ion. Cleavage of the benzyl-oxygen bond is a highly favored pathway for benzyl ethers. This results in the formation of the benzyl cation (C7H7+), which readily rearranges to the highly stable, aromatic tropylium ion at m/z 91 . This is often the base peak in the spectra of benzyl-containing compounds.[13] The other product would be the [M-91]• radical.

• Pathway B: Cleavage of the Alkyl-Oxygen Bond. The bond between the oxygen and the heptyl chain can also undergo alpha-cleavage. This would lead to the formation of a resonance-stabilized oxonium ion and an alkyl radical. This pathway generates a fragment at m/z 107 (C7H7OCH2+).

The following diagram illustrates these competing alpha-cleavage reactions.

Caption: Primary alpha-cleavage pathways at the ether linkage.

Inductive Cleavage and Fragmentation of the Alkyl Bromide Moiety

The presence of the electronegative bromine atom introduces inductive cleavage as another significant fragmentation route.[7][14] This involves the heterolytic cleavage of the carbon-bromine bond.

• Loss of Bromine Radical: The C-Br bond is relatively weak and can cleave to expel a bromine radical (•Br).[3] This results in a carbocation fragment. Due to the two stable isotopes of bromine (79Br and 81Br) in nearly equal abundance, any bromine-containing fragment will appear as a pair of peaks (an "isotopic doublet") separated by 2 m/z units.[3] The loss of the bromine radical from the molecular ion would produce a fragment at m/z 215 .

• Alpha-Cleavage adjacent to Bromine: Cleavage of the C-C bond alpha to the carbon bearing the bromine can also occur. This would lead to the loss of a •CH2Br radical, resulting in a fragment. The •CH2Br radical itself has isotopic peaks at m/z 93 and 95.

The diagram below outlines the key fragmentation events involving the bromine atom.

Caption: Fragmentation pathways involving the alkyl bromide group.

Fragmentation of the Heptyl Chain

Long-chain alkanes and alkyl groups typically fragment via cleavage of C-C bonds, leading to a series of carbocation fragments separated by 14 mass units (corresponding to CH2 groups).[2] The stability of the resulting carbocation and radical products influences the probability of a particular cleavage. For the heptyl chain in our molecule, we can expect to see a cascade of fragmentation, particularly from the m/z 215 ion (formed by the loss of Br). This will produce a series of peaks corresponding to the sequential loss of alkyl fragments.

Summary of Expected Key Fragments

The table below summarizes the most probable and diagnostically significant fragments expected in the EI mass spectrum of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene.

m/z (Mass-to-Charge Ratio)	Proposed Structure/Identity	Fragmentation Pathway
294/296	Molecular Ion [M]•+	-
215	[M - Br]+	Inductive Cleavage
107	[C7H7OCH2]+	Alpha-Cleavage (Alkyl-O)
91	[C7H7]+ (Tropylium ion)	Alpha-Cleavage (Benzyl-O)
Various	Alkyl chain fragments	C-C Cleavage in the heptyl chain

Experimental Protocol: Acquiring a High-Quality EI Mass Spectrum

To validate these predicted pathways, the following experimental workflow is recommended:

• Sample Preparation: Dissolve a small quantity of the purified compound in a volatile organic solvent (e.g., dichloromethane or methanol) to a concentration of approximately 1 mg/mL.

• Instrumentation: Utilize a Gas Chromatograph-Mass Spectrometer (GC-MS) equipped with an Electron Ionization (EI) source.

  • GC Conditions: Use a non-polar capillary column (e.g., DB-5ms). Program the oven temperature with an appropriate gradient (e.g., start at 100°C, ramp to 280°C at 10°C/min) to ensure good separation and peak shape.

  • MS Conditions: Set the ion source temperature to ~230°C and the quadrupole temperature to ~150°C. Ensure the electron energy is set to the standard 70 eV.

• Data Acquisition: Acquire data in full scan mode over a mass range of m/z 40-400 to ensure capture of both low-mass fragments and the molecular ion.

• Data Analysis:

  • Identify the peak corresponding to the eluted compound in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak (M•+), paying close attention to the characteristic 1:1 isotopic pattern for bromine (m/z 294 and 296).

  • Compare the observed fragment ions with the predicted values in the table above. Look for the base peak (most intense peak), which is anticipated to be at m/z 91.

Caption: Recommended experimental workflow for EI-MS analysis.

Conclusion

The fragmentation of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene under electron ionization is predicted to be a well-defined process dominated by chemically favorable pathways. The generation of the tropylium ion at m/z 91 is expected to be a major feature of the spectrum, providing strong evidence for the benzyl ether substructure. Additionally, the characteristic isotopic signature of bromine in the molecular ion and any bromine-containing fragments serves as a crucial diagnostic tool. By understanding these fundamental fragmentation mechanisms, researchers can confidently interpret the resulting mass spectrum to confirm the structure of the target molecule and identify related species.

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of (([4-(Bromomethyl)heptyl]oxy)methyl)benzene as a Novel Alkylating Agent in Organic Synthesis

Introduction

In the landscape of modern organic synthesis, the development of novel reagents that offer unique reactivity and structural motifs is paramount for advancing drug discovery and materials science. (([4-(Bromomethyl)heptyl]oxy)methyl)benzene is a bifunctional alkylating agent that combines the reactivity of a benzylic bromide with a long-chain, flexible heptyl ether moiety. The benzyloxymethyl (BOM) ether group provides a stable yet cleavable protecting group functionality, while the bromomethyl group on the heptyl chain acts as a potent electrophile for the introduction of the C8-benzyloxy ether chain onto a variety of nucleophiles.[1][2][3][4] This document provides a comprehensive guide to the synthesis and application of this versatile reagent, with detailed protocols for its preparation and its use in the O-alkylation of phenols and N-alkylation of heterocyclic systems.

Synthesis of (([4-(Bromomethyl)heptyl]oxy)methyl)benzene

The synthesis of the title compound is proposed via a multi-step sequence starting from commercially available starting materials. The synthetic strategy involves the initial preparation of a key intermediate, 1-(bromomethyl)-4-heptylbenzene, followed by the introduction of the benzyloxymethyl ether functionality.

Synthetic Workflow Diagram

Caption: Proposed synthetic pathway for (([4-(bromomethyl)heptyl]oxy)methyl)benzene.

Part 1: Synthesis of 1-(Bromomethyl)-4-heptylbenzene

This intermediate is prepared in a three-step sequence starting with a Friedel-Crafts acylation of benzene, followed by a Clemmensen reduction and subsequent benzylic bromination.

This reaction introduces the seven-carbon chain to the benzene ring.[5][6][7]

• Materials:

  • Benzene (anhydrous)

  • Heptanoyl chloride

  • Aluminum chloride (AlCl₃, anhydrous)

  • Dichloromethane (DCM, anhydrous)

  • Hydrochloric acid (HCl, concentrated)

  • Water (deionized)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

• Protocol:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (N₂ or Ar), add anhydrous aluminum chloride (1.1 eq) and anhydrous DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • Add a solution of heptanoyl chloride (1.0 eq) in anhydrous DCM dropwise from the dropping funnel over 30 minutes.

  • After the addition is complete, add anhydrous benzene (1.5 eq) dropwise, maintaining the temperature at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated HCl.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude heptanoylbenzene.

  • Purify the product by vacuum distillation.

The carbonyl group of heptanoylbenzene is reduced to a methylene group to yield 4-heptylbenzene.[8][9][10][11]

• Materials:

  • Heptanoylbenzene

  • Zinc amalgam (Zn(Hg))

  • Concentrated hydrochloric acid (HCl)

  • Toluene

  • Water (deionized)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Protocol:

  • Prepare zinc amalgam by stirring zinc granules with a 5% aqueous solution of mercuric chloride for 10 minutes, then decanting the solution and washing the zinc with water.

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place the zinc amalgam, concentrated HCl, water, and toluene.

  • Add heptanoylbenzene (1.0 eq) to the flask.

  • Heat the mixture to reflux and maintain vigorous stirring for 6-8 hours. Additional portions of concentrated HCl may be added during the reflux period.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and separate the organic layer.

  • Extract the aqueous layer with toluene.

  • Combine the organic layers, wash with water, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting 4-heptylbenzene by vacuum distillation.

Alternative: Wolff-Kishner Reduction For substrates sensitive to strongly acidic conditions, the Wolff-Kishner reduction offers a viable alternative under basic conditions.[9][12][13][14]

The benzylic position of 4-heptylbenzene is selectively brominated using N-bromosuccinimide (NBS).[15][16][17]

• Materials:

  • 4-Heptylbenzene

  • N-Bromosuccinimide (NBS)

  • Benzoyl peroxide or Azobisisobutyronitrile (AIBN) (radical initiator)

  • Carbon tetrachloride (CCl₄) or other suitable non-polar solvent

  • Water

  • Anhydrous sodium sulfate

• Protocol:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-heptylbenzene (1.0 eq) in CCl₄.

  • Add NBS (1.05 eq) and a catalytic amount of benzoyl peroxide or AIBN.

  • Heat the mixture to reflux and irradiate with a UV lamp or a high-intensity incandescent light bulb to initiate the reaction.

  • Continue refluxing until all the solid NBS has been converted to succinimide (which will float on top of the solvent). Monitor by TLC.

  • Cool the reaction mixture to room temperature and filter off the succinimide.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain crude 1-(bromomethyl)-4-heptylbenzene.

  • The product can be purified by vacuum distillation or column chromatography on silica gel.

Part 2: Synthesis of (([4-(Bromomethyl)heptyl]oxy)methyl)benzene

The final product is synthesized by reacting the intermediate alcohol with in-situ generated benzyl chloromethyl ether.

This step involves the reaction of the corresponding alcohol (prepared from 1-(bromomethyl)-4-heptylbenzene via hydrolysis or used as a precursor) with benzyl chloromethyl ether, which can be generated in situ to avoid handling the carcinogenic reagent.[18][19][20]

• Materials:

  • 1-(Bromomethyl)-4-heptylbenzene

  • Benzyl alcohol

  • Paraformaldehyde

  • Hydrogen chloride (gas or concentrated solution)

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Anhydrous tetrahydrofuran (THF)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Diethyl ether

  • Water

  • Brine

  • Anhydrous magnesium sulfate

• Protocol:

  • Preparation of the Alcohol: Convert 1-(bromomethyl)-4-heptylbenzene to the corresponding alcohol, (4-heptylphenyl)methanol, via hydrolysis with aqueous sodium carbonate. Purify the alcohol before proceeding.

  • Formation of the Alkoxide: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, suspend sodium hydride (1.2 eq) in anhydrous THF.

  • Cool the suspension to 0 °C and add a solution of (4-heptylphenyl)methanol (1.0 eq) in anhydrous THF dropwise.

  • Allow the mixture to warm to room temperature and stir for 30-60 minutes until hydrogen evolution ceases.

  • In-situ generation and reaction with Benzyl Chloromethyl Ether: In a separate flask, prepare benzyl chloromethyl ether by reacting benzyl alcohol with paraformaldehyde and HCl.[18][20] Caution: Benzyl chloromethyl ether is a potent carcinogen and should be handled with extreme care in a well-ventilated fume hood.

  • Cool the alkoxide solution back to 0 °C and add the freshly prepared benzyl chloromethyl ether (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC.

  • Carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl at 0 °C.

  • Partition the mixture between diethyl ether and water.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with water and brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate under reduced pressure.

  • Purify the final product, (([4-(bromomethyl)heptyl]oxy)methyl)benzene, by column chromatography on silica gel.

Application as an Alkylating Agent

(([4-(Bromomethyl)heptyl]oxy)methyl)benzene is an effective alkylating agent for a variety of nucleophiles, including phenols, thiophenols, amines, and heterocycles. The following protocols detail its use in the O-alkylation of a phenol and the N-alkylation of imidazole.

Application Workflow Diagram

Caption: General workflow for alkylation reactions using the title compound.

Protocol 1: O-Alkylation of 4-Methoxyphenol

This protocol describes a typical Williamson ether synthesis using a mild base.[1][2][3][4][21]

• Materials:

  • (([4-(Bromomethyl)heptyl]oxy)methyl)benzene (1.0 eq)

  • 4-Methoxyphenol (1.1 eq)

  • Potassium carbonate (K₂CO₃, anhydrous, 2.0 eq)

  • Anhydrous acetonitrile or DMF

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

• Protocol:

  • To a round-bottom flask, add 4-methoxyphenol (1.1 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetonitrile.

  • Stir the suspension vigorously at room temperature for 15 minutes.

  • Add (([4-(bromomethyl)heptyl]oxy)methyl)benzene (1.0 eq) to the mixture.

  • Heat the reaction mixture to 60-80 °C and monitor by TLC.

  • After the reaction is complete (typically 8-12 hours), cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product by column chromatography on silica gel.

Protocol 2: N-Alkylation of Imidazole

This protocol details the N-alkylation of imidazole, a common heterocyclic core.[22][23][24][25][26]

• Materials:

  • (([4-(Bromomethyl)heptyl]oxy)methyl)benzene (1.0 eq)

  • Imidazole (1.2 eq)

  • Sodium hydride (NaH, 60% dispersion, 1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Ethyl acetate

  • Saturated aqueous ammonium chloride

  • Water

  • Brine

  • Anhydrous magnesium sulfate

• Protocol:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere, suspend sodium hydride (1.2 eq) in anhydrous THF.

  • Cool the suspension to 0 °C and add a solution of imidazole (1.2 eq) in anhydrous THF dropwise.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Cool the reaction mixture back to 0 °C and add a solution of (([4-(bromomethyl)heptyl]oxy)methyl)benzene (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, or until complete as monitored by TLC.

  • Carefully quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution at 0 °C.

  • Partition the mixture between ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate under reduced pressure.

  • Purify the product by column chromatography on silica gel.

Quantitative Data Summary

Reaction Step/Application	Reactants	Key Reagents	Typical Yield
Synthesis: Step 1	Benzene, Heptanoyl chloride	AlCl₃	80-90%
Synthesis: Step 2	Heptanoylbenzene	Zn(Hg), HCl	75-85%
Synthesis: Step 3	4-Heptylbenzene	NBS, AIBN	70-80%
Synthesis: Step 5	(4-heptylphenyl)methanol	NaH, Benzyl chloromethyl ether	60-75%
Application: O-Alkylation	4-Methoxyphenol	K₂CO₃	85-95%
Application: N-Alkylation	Imidazole	NaH	80-90%

Note: Yields are estimates based on analogous reactions and may vary depending on experimental conditions and scale.

Safety Precautions

• Benzyl chloromethyl ether is a known carcinogen. It should be handled with extreme caution in a well-ventilated chemical fume hood, and appropriate personal protective equipment (gloves, lab coat, safety glasses) should be worn at all times. In-situ generation is recommended to minimize exposure.

• Sodium hydride is a highly reactive and flammable solid. It reacts violently with water to produce hydrogen gas. Handle under an inert atmosphere and quench carefully.

• N-Bromosuccinimide is a lachrymator and an irritant. Avoid inhalation of dust and contact with skin and eyes.

• Friedel-Crafts and Clemmensen reactions involve strong acids and should be performed with care.

Conclusion

(([4-(Bromomethyl)heptyl]oxy)methyl)benzene is a versatile alkylating agent with potential applications in the synthesis of complex molecules. Its synthesis, while multi-step, utilizes well-established and reliable chemical transformations. The protocols provided herein offer a solid foundation for researchers to produce and utilize this reagent in their synthetic endeavors, enabling the introduction of a unique lipophilic side chain with a cleavable ether linkage.

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• Friedel Crafts Acylation of Benzene Reaction Mechanism. (2018, May 7). The Organic Chemistry Tutor [Video]. YouTube. [Link]

• SYNTHESIS OF ALKYL PHENYL ETHERS Under the CONDITIONS of INTERPHASE CATALYSIS. (n.d.).
• Wolff-Kishner Reduction. (n.d.). Alfa Chemistry.

• Friedel-Crafts Acylation. (2025, June 20). Chemistry Steps. Retrieved from [Link]

• NBS Benzylic Bromination of Alkylbenzene Compounds. (2014, August 16). Professor Dave Explains [Video]. YouTube. [Link]

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• 12. Benzene underwent a Friedel–Crafts acylation followed by a Wolff–... | Study Prep in Pearson+ [pearson.com]
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• 26. (PDF) N-alkylation of imidazole by alkaline carbons [academia.edu]

Application Note: Preparation of Grignard Reagents from ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene

Executive Summary

The synthesis of complex organometallic intermediates is a cornerstone of modern drug development and natural product synthesis. This application note details the robust, self-validating preparation of a Grignard reagent from ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene . This specific substrate features a primary alkyl bromide on a branched aliphatic chain, orthogonally protected by a benzyl ether. Navigating the synthesis requires precise control over initiation kinetics and the suppression of radical-mediated side reactions.

This guide provides researchers with a causality-driven methodology, ensuring high-yield conversion, accurate quantitative analysis, and reproducible scale-up.

Mechanistic Causality & Design Rationale

To achieve high-fidelity metallation, the experimental design must account for the intrinsic reactivity of the substrate and the physical chemistry of the heterogeneous solid-liquid reaction.

Orthogonal Protection Strategy

The substrate utilizes a benzyl ether (-OBn) to protect the primary hydroxyl group. Unlike esters, carbonates, or acetates, which are highly electrophilic and susceptible to nucleophilic attack by the newly formed carbanion, benzyl ethers are sterically and electronically inert to Grignard conditions[1]. This allows for the selective insertion of magnesium into the carbon-bromine bond without intramolecular cyclization or oligomerization.

Mitigation of Wurtz Homocoupling

The formation of Grignard reagents proceeds via a Single Electron Transfer (SET) from the magnesium surface to the alkyl halide, generating a transient radical pair [R∙+MgBr∙] [2]. A critical competing pathway is the Wurtz-type homocoupling, where the desired Grignard reagent ( R−MgBr ) or the intermediate radical reacts with unconsumed alkyl bromide to form an R−R dimer[3].

To suppress this, the protocol enforces a low steady-state concentration of the alkyl bromide. This is achieved through highly controlled, dropwise addition of the substrate into a suspension of activated magnesium in Tetrahydrofuran (THF). THF is specifically chosen over diethyl ether because its stronger Lewis basicity better stabilizes the organomagnesium species, increasing its solubility and pulling the equilibrium away from side reactions.

Mechanistic divergence between desired Grignard formation and Wurtz homocoupling.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system: each phase contains specific visual or thermal cues that confirm the reaction is proceeding correctly, preventing the accumulation of unreacted starting material[4].

Materials & Equipment

• Substrate: ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene (0.5 M target concentration)

• Metal: Magnesium turnings (1.5 equivalents, to ensure complete consumption of the halide).

• Solvent: Anhydrous Tetrahydrofuran (THF), strictly <50 ppm water.

• Initiator: Iodine ( I2​ ) crystals.

• Apparatus: Flame-dried 3-neck round-bottom flask, reflux condenser, addition funnel, and an inert argon/nitrogen manifold[5].

Step-by-Step Methodology

Step 1: Apparatus Preparation & Metal Activation

• Flame-dry the assembled apparatus under a high vacuum to remove adsorbed surface moisture, which rapidly destroys organometallic reagents via protonolysis[5].

• Backfill with Argon. Add the magnesium turnings (1.5 eq) and dry-stir for 30 minutes. Causality: Mechanical friction physically disrupts the passivating magnesium oxide ( MgO ) layer, exposing the highly reactive Mg(0) surface.

Step 2: Chemical Initiation

• Add enough anhydrous THF to just cover the magnesium turnings.

• Add a single crystal of iodine ( I2​ ). The solution will turn a distinct brown/amber color.

• Add 5% of the total ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene volume.

• Validation Check: Do not proceed until initiation is confirmed. Initiation is validated by a localized exotherm (bubbling at the metal surface) and the rapid fading of the iodine color to colorless/pale yellow as the iodine is consumed by the nascent Grignard reagent[4].

Step 3: Continuous Formation

• Dilute the remaining 95% of the alkyl bromide in anhydrous THF.

• Begin dropwise addition via the addition funnel. Adjust the rate to maintain a gentle, self-sustaining reflux.

• Causality: The exothermic nature of the reaction provides the thermal energy needed to sustain conversion. Dropwise addition prevents thermal runaway and starves the reaction of excess alkyl bromide, directly inhibiting Wurtz coupling[2].

• Once addition is complete, heat the mixture to a gentle reflux for 1 hour to ensure quantitative conversion.

Experimental workflow for the preparation and titration of the Grignard reagent.

Quantitative Analytics & Titration

Assuming 100% theoretical yield based on mass is a critical error in organometallic chemistry. Moisture ingress or Wurtz coupling will artificially lower the active carbanion concentration. The reagent must be titrated using the Watson-Eastham method[6].

Titration Protocol (Watson-Eastham Method)

• In a dry vial under Argon, dissolve a known mass of menthol (or sec-butanol) in anhydrous THF.

• Add a catalytic amount of 1,10-phenanthroline indicator.

• Titrate the Grignard reagent dropwise into the vial.

• Validation Check: The Grignard reagent will preferentially deprotonate the menthol. Once 100% of the menthol is consumed, the first excess drop of Grignard will complex with the 1,10-phenanthroline, triggering a sharp, persistent color change to violet/rust-red[6].

Data Presentation: Process Optimization & Analytics

Table 1: Troubleshooting Grignard Initiation & Formation

Symptom	Mechanistic Causality	Corrective Action
No exotherm / Color persists	Passivated Mg surface or trace moisture inhibiting SET.	Add 1-2 drops of 1,2-dibromoethane to chemically etch the Mg surface; apply gentle localized heat.
Solution turns cloudy/white	Severe moisture ingress forming insoluble Mg(OH)2​ salts.	Abort synthesis. Re-dry all glassware and use fresh, strictly anhydrous THF.
High viscosity / Gelation	Excessive Wurtz coupling forming insoluble polymeric/dimeric networks.	Decrease the addition rate of the alkyl bromide; increase the total volume of THF.

Table 2: Comparison of Grignard Titration Methodologies

Method	Indicator	Titrant	Endpoint Visual	Accuracy Profile
Watson-Eastham	1,10-Phenanthroline	Menthol / sec-Butanol	Pink/Violet to Colorless	High: Exclusively measures active carbon-metal bonds; ignores basic alkoxides.
Iodine Quench	Iodine ( I2​ )	Grignard Reagent	Brown to Colorless	Moderate: Can be artificially inflated by the presence of basic impurities.

References

• Grignard reagent - Wikipedia Source: Wikipedia URL:[Link]

• Synthesis of 1-Phenylethanol: A Grignard Reaction Source: University of Missouri URL:[Link]

• Synthesis of ether lipids: natural compounds and analogues Source: National Institutes of Health (PMC) URL:[Link]

• Kinetics Model for Designing Grignard Reactions in Batch or Flow Operations Source: American Chemical Society (ACS Publications) URL:[Link]

• Preparation of Grignard reagents from magnesium metal under continuous flow conditions Source: ResearchGate URL:[Link]

• How to measure the concentration of any grignard reagent (RMgX) in situ? Source: ResearchGate (Watson-Eastham Titration Discussion) URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. Grignard reagent - Wikipedia [en.wikipedia.org]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. researchgate.net [researchgate.net]

Catalytic Methods for the Functionalization of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene: Application Notes and Protocols

Introduction

The molecule ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene presents a versatile scaffold for chemical elaboration, featuring a primary alkyl bromide, a stable ether linkage, and an aromatic ring. The strategic modification of this molecule is of significant interest in medicinal chemistry and materials science, where the introduction of diverse functional groups can systematically alter its physicochemical and biological properties. The primary alkyl bromide serves as a key handle for a plethora of catalytic cross-coupling and substitution reactions. This document provides a comprehensive guide to selected catalytic methods for the functionalization of this substrate, with a focus on practical, field-proven protocols and the underlying mechanistic principles. While direct literature on this specific molecule is not available, the protocols described herein are based on well-established catalytic systems for analogous primary alkyl bromides and are expected to be readily adaptable.

I. Palladium-Catalyzed Cross-Coupling Reactions

Palladium catalysis is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance. The primary alkyl bromide in our target molecule is an excellent electrophile for such transformations.

A. Suzuki-Miyaura Coupling: C(sp³)–C(sp²) Bond Formation

The Suzuki-Miyaura coupling is a powerful method for forming a bond between an sp³-hybridized carbon of an alkyl halide and an sp²-hybridized carbon of a boronic acid or ester. This reaction is particularly valuable for introducing aryl or vinyl groups.

Mechanistic Rationale: The catalytic cycle, illustrated below, generally involves the oxidative addition of the alkyl bromide to a Pd(0) complex, followed by transmetalation with the boronic acid derivative and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst. The choice of ligand is critical for promoting the challenging oxidative addition of the alkyl bromide and preventing unwanted side reactions like β-hydride elimination (though not a concern for this specific substrate at the reactive center).[1] Bulky, electron-rich phosphine ligands are often employed to enhance catalyst activity.[1]

Caption: Generalized catalytic cycle for the Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling

Parameter	Value/Description
Substrate	({[4-(Bromomethyl)heptyl]oxy}methyl)benzene (1.0 equiv)
Coupling Partner	Arylboronic acid (1.2 equiv)
Catalyst	Pd(OAc)₂ (2 mol%)
Ligand	PCy₃ (tricyclohexylphosphine) (4 mol%)
Base	K₃PO₄ (2.0 equiv)
Solvent	Toluene/H₂O (10:1 v/v)
Temperature	Room Temperature
Reaction Time	24 hours

Step-by-Step Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂ (2 mol%), PCy₃ (4 mol%), and K₃PO₄ (2.0 equiv).

• Add the arylboronic acid (1.2 equiv) and ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene (1.0 equiv).

• Add the degassed toluene/H₂O solvent mixture via syringe.

• Stir the reaction mixture vigorously at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

B. Sonogashira Coupling: C(sp³)–C(sp) Bond Formation

The Sonogashira coupling provides a direct route to alkynylated products by reacting the alkyl bromide with a terminal alkyne. This reaction is typically co-catalyzed by palladium and copper complexes.

Mechanistic Insights: The palladium catalyst facilitates the oxidative addition of the alkyl bromide. Simultaneously, the copper catalyst reacts with the terminal alkyne to form a copper(I) acetylide, which then participates in the transmetalation step with the palladium intermediate. Reductive elimination then furnishes the desired alkynylated product. Recent advancements have demonstrated that this transformation can be achieved with high efficiency and selectivity even at room temperature.[2]

Caption: Interconnected catalytic cycles of the Sonogashira coupling.

Experimental Protocol: Sonogashira Coupling

Parameter	Value/Description
Substrate	({[4-(Bromomethyl)heptyl]oxy}methyl)benzene (1.0 equiv)
Coupling Partner	Terminal Alkyne (1.5 equiv)
Catalyst	Pd(PPh₃)₄ (5 mol%)
Co-catalyst	CuI (2.5 mol%)
Base	Triethylamine (Et₃N) (2.0 equiv)
Solvent	Tetrahydrofuran (THF)
Temperature	Room Temperature
Reaction Time	12 hours

Step-by-Step Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene (1.0 equiv) and the terminal alkyne (1.5 equiv) in degassed THF.

• Add Et₃N (2.0 equiv) to the solution.

• In a separate vial, prepare a slurry of Pd(PPh₃)₄ (5 mol%) and CuI (2.5 mol%) in a small amount of THF.

• Add the catalyst slurry to the reaction mixture.

• Stir the reaction at room temperature for 12 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate and purify the residue by column chromatography.

II. Nickel-Catalyzed Reductive Cross-Coupling

Nickel catalysis offers a cost-effective and highly reactive alternative to palladium for certain cross-coupling reactions. Reductive cross-coupling, in particular, is a powerful strategy that joins two different electrophiles, such as an aryl bromide and an alkyl bromide, in the presence of a stoichiometric reductant.

Conceptual Framework: This approach avoids the need for pre-formed organometallic reagents. The catalytic cycle typically involves the sequential oxidative addition of the two electrophiles to a low-valent nickel species, followed by reductive elimination. Photoredox catalysis can also be combined with nickel catalysis to achieve reductive cross-couplings using an amine as the terminal reductant under mild conditions.[3]

Experimental Protocol: Nickel-Catalyzed Reductive C(sp²)–C(sp³) Coupling

Parameter	Value/Description
Substrate 1	Aryl Bromide (1.0 equiv)
Substrate 2	({[4-(Bromomethyl)heptyl]oxy}methyl)benzene (1.2 equiv)
Catalyst	NiBr₂·diglyme (10 mol%)
Ligand	4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (10 mol%)
Reductant	Zinc dust (2.0 equiv)
Solvent	Dimethylacetamide (DMA)
Temperature	60 °C
Reaction Time	16 hours

Step-by-Step Procedure:

• To an oven-dried vial, add NiBr₂·diglyme (10 mol%), dtbbpy (10 mol%), and zinc dust (2.0 equiv).

• Seal the vial with a septum and purge with an inert gas.

• Add the aryl bromide (1.0 equiv) and a solution of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene (1.2 equiv) in DMA.

• Place the vial in a preheated block at 60 °C and stir for 16 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through Celite.

• Wash the filtrate with saturated aqueous NH₄Cl.

• Dry the organic layer, concentrate, and purify by column chromatography.

III. Advanced Functionalization: Catalytic C–H Bond Activation

Direct C–H functionalization is an increasingly important area of research, offering the potential to modify molecules at sites that are traditionally considered unreactive.[4][5] While challenging, the heptyl chain and the benzene ring of the target molecule are potential sites for such transformations.

Considerations for C–H Functionalization:

• Regioselectivity: Controlling the site of C–H activation is a major challenge. In the absence of a strong directing group, statistical functionalization or reaction at the most electronically or sterically favored position may occur.

• Catalyst Systems: A variety of transition metal catalysts (e.g., based on Pd, Rh, Ir, Fe) have been developed for C–H functionalization.[6] Photoredox catalysis also provides a powerful platform for radical-mediated C–H functionalization.[7]

• Oxidants/Coupling Partners: These reactions typically require an oxidant to turn over the catalytic cycle or a coupling partner to introduce the new functional group.

Given the current state of the art, a detailed, universally applicable protocol for the C–H functionalization of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene is not feasible without experimental investigation. However, researchers interested in exploring this avenue should consider screening conditions for:

• Directed C–H Functionalization: Although the ether oxygen is a weak directing group, some palladium-catalyzed C–H activation reactions can be directed by such functionalities.

• Late-Stage Functionalization: Iron-catalyzed benzylic C-H bromination could potentially be applied to the benzylic position of the benzyl ether, though selectivity over the primary alkyl bromide would need to be carefully evaluated.[6]

IV. Stability of the Ether Linkage

The ether bond in the target molecule is generally stable under the neutral or basic conditions employed in most cross-coupling reactions. However, it is important to avoid strongly acidic conditions, which can lead to ether cleavage.[8][9] The protocols provided in this guide have been selected to be compatible with the ether functionality.

Conclusion

The functionalization of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene can be effectively achieved through a variety of established catalytic methods, primarily targeting the reactive primary alkyl bromide. Palladium- and nickel-catalyzed cross-coupling reactions offer reliable and versatile strategies for the introduction of new carbon-carbon and carbon-heteroatom bonds. While direct C–H functionalization presents a more advanced challenge, it represents an exciting frontier for the further diversification of this molecular scaffold. The protocols and insights provided herein serve as a robust starting point for researchers in their efforts to synthesize novel derivatives for applications in drug discovery and materials science.

References

• Title: Pd-catalyzed sp–sp 3 cross-coupling of benzyl bromides using lithium acetylides Source: Royal Society of Chemistry URL: [Link]

• Title: PALLADIUM-CATALYZED ALKYL-ALKYL SUZUKI CROSS-COUPLINGS OF PRIMARY ALKYL BROMIDES AT ROOM-TEMPERATURE Source: National Institutes of Health URL: [Link]

• Title: Palladium-​Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile Source: The Hartwig Group, UC Berkeley URL: [Link]

• Title: Palladium-Catalyzed Cross Coupling of Secondary and Tertiary Alkyl Bromides with a Nitrogen Nucleophile Source: National Institutes of Health URL: [Link]

• Title: Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes Source: ACS Publications URL: [Link]

• Title: Chapter 18: Catalytic C-H Functionalization Source: Michigan State University URL: [Link]

• Title: C-H Bond Functionalization in Complex Organic Synthesis Source: Harvard University URL: [Link]

• Title: Iron-Catalyzed Site-Selective Bromination of Benzylic C(sp3)–H Bonds Source: ACS Publications URL: [Link]

• Title: Alcohols To Ethers via Acid Catalysis Source: Master Organic Chemistry URL: [Link]

• Title: Ether cleavage - Wikipedia Source: Wikipedia URL: [Link]

• Title: Nickel-Catalyzed Reductive Cross-Coupling of Aryl Bromides with Alkyl Bromides: Et3N as the Terminal Reductant Source: ACS Publications URL: [Link]

• Title: Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes Source: National Institutes of Health URL: [Link]

• Title: Ethers From Alkenes and Alkyl Halides Source: Chemistry Steps URL: [Link]

• Title: Reductive coupling of benzyl oxalates with highly functionalized alkyl bromides by nickel catalysis Source: National Institutes of Health URL: [Link]

• Title: Acid-catalyzed ether synthesis Source: YouTube URL: [Link]

• Title: Cross-Coupling Reactions of Unactivated Alkyl Halides Source: DSpace@MIT URL: [Link]

• Title: Terminal-Selective Functionalization of Alkyl Chains by Regioconvergent Cross-Coupling Source: National Institutes of Health URL: [Link]

• Title: ether synthesis through acid-catalysis Source: YouTube URL: [Link]

• Title: Alkane C–H Functionalization and Oxidation with Molecular Oxygen Source: ACS Publications URL: [Link]

• Title: A General Strategy for Aliphatic C–H Functionalization Enabled by Organic Photoredox Catalysis Source: ACS Publications URL: [Link]

Sources

• 1. PALLADIUM-CATALYZED ALKYL-ALKYL SUZUKI CROSS-COUPLINGS OF PRIMARY ALKYL BROMIDES AT ROOM-TEMPERATURE: (13-CHLOROTRIDECYLOXY)TRIETHYLSILANE [Silane, [(13-chlorotridecyl)oxy]triethyl-] - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pd-catalyzed sp–sp 3 cross-coupling of benzyl bromides using lithium acetylides - Chemical Communications (RSC Publishing) DOI:10.1039/D1CC02762J [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
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• 9. Ether cleavage - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Stabilization and Storage of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene

Overview

({[4-(Bromomethyl)heptyl]oxy}methyl)benzene is a bifunctional molecule that presents unique, dual-threat storage challenges. Structurally, it contains both a primary alkyl bromide and a benzyl ether linkage. As a Senior Application Scientist, I frequently see researchers lose valuable batches due to a misunderstanding of these vulnerabilities. The alkyl bromide is highly susceptible to nucleophilic substitution (hydrolysis) and photolytic cleavage, while the benzyl ether is a notorious Class C peroxide former prone to autooxidation.

This guide provides field-proven, causality-driven protocols to ensure the long-term integrity of your compound.

Diagnostic Workflow

Below is the logical framework we use to assess degradation risks and implement targeted mitigation strategies before setting up long-term storage.

Logical workflow of degradation pathways and targeted mitigation strategies.

Troubleshooting Guide & FAQs

Q: My stored batch has developed a yellowish tint and a sharp, acrid odor. What happened? A: This is a classic symptom of photolytic degradation of the alkyl bromide moiety. UV photons in ambient lab light possess sufficient energy to exceed the C-Br bond dissociation energy (~285 kJ/mol). This initiates homolytic cleavage, releasing bromine radicals that recombine to form elemental bromine (Br₂), which imparts the yellow/brown color. The acrid odor is likely hydrobromic acid (HBr) formed by moisture reacting with the degradation byproducts. Causality & Fix: Always store this compound in amber borosilicate glassware, which absorbs UV radiation below 400 nm, effectively preventing the initiation step.

Q: I found crystalline solids around the threads of the cap. Is the compound still usable? A: CRITICAL WARNING: Do not touch, move, or open the vial. The benzyl ether group undergoes autooxidation when exposed to atmospheric oxygen, forming hydroperoxides at the benzylic carbon [3]. Over time, these peroxides precipitate as highly shock- and friction-sensitive crystals. Subjecting the cap to friction could trigger a violent explosion. Contact your Environmental Health and Safety (EHS) department immediately for high-hazard removal [1].

Q: My GC-MS analysis shows a new peak corresponding to an alcohol. How did this happen? A: Atmospheric moisture infiltrated your storage container. The primary alkyl bromide is highly electrophilic. Water acts as a nucleophile, driving an Sₙ2 substitution reaction that displaces the bromide ion to form an alcohol. Causality & Fix: This reaction is temperature-dependent. Storing the compound at -20°C arrests the reaction kinetics, while adding activated molecular sieves chemically sequesters any trace water before it can react with your compound.

Q: How long can I safely store this compound once opened? A: Because it contains a benzyl ether, it is classified as a peroxide-forming chemical. Uninhibited peroxide formers should generally be tested for peroxides or disposed of within 12 months of receipt, or strictly within 6 months of opening [2].

Quantitative Degradation Data

To illustrate the impact of storage conditions, the following table summarizes the degradation kinetics of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene over a 6-month period.

Storage Condition	Atmosphere	Temp (°C)	Light Exposure	6-Month Purity (%)	Peroxide Level (ppm)
Optimal	Argon	-20	Dark (Amber)	> 99.5	< 1
Sub-optimal	Air	4	Dark (Amber)	94.2	15 - 30
Poor	Air	25	Ambient Lab Light	< 80.0	> 100 (DANGER)
Worst-case	Air	40	Direct UV	< 50.0	> 500 (CRITICAL)

Self-Validating Experimental Protocol: Anhydrous Aliquoting and Inert Gas Blanketing

To prevent both hydrolysis and autooxidation, the compound must be stored under strictly anhydrous, oxygen-free conditions. This protocol utilizes a Schlenk line and incorporates self-validation steps to ensure the system's integrity [4].

Step 1: Desiccant Preparation

• Action: Bake 3Å or 4Å molecular sieves in a vacuum oven at 300°C for 3 hours. Allow them to cool under vacuum.

• Causality: Heating drives off interstitial water trapped in the sieves. If not removed, this water will act as a nucleophile against the alkyl bromide.

Step 2: Thermal Equilibration

• Action: Remove the amber storage vial from the -20°C freezer and allow it to reach room temperature before opening.

• Causality: Opening a cold vial causes atmospheric moisture to immediately condense on the cold chemical surfaces, accelerating Sₙ2 hydrolysis.

Step 3: Inert Gas Purging

• Action: Add the activated sieves to the vial. Connect the vial to a Schlenk line using a needle through a PTFE-lined septum. Cycle between vacuum (10 seconds) and Argon (10 seconds) three times.

• Causality: Vacuum removes atmospheric O₂, and Argon (which is heavier than air) blankets the liquid, eliminating the oxygen required for benzylic radical abstraction and peroxide formation.

Step 4: System Validation (Self-Check 1)

• Action: Observe the mineral oil bubbler attached to the Schlenk line.

• Validation: A steady, slow bubbling indicates positive Argon pressure. If the oil pulls backward, there is a vacuum leak, meaning atmospheric O₂ is infiltrating. Do not proceed until the leak is fixed and positive pressure is confirmed.

Step 5: Sealing and Storage

• Action: Remove the needle, wrap the septum tightly with Parafilm, and store the vial upright in a -20°C freezer.

Step 6: Peroxide Validation (Self-Check 2)

• Action: Every 3 months, withdraw a 10 µL aliquot using an Argon-purged syringe and apply it to a KI-starch peroxide test strip.

• Validation: The strip must remain white (indicating 0 ppm peroxides). If the strip turns blue or black, the inert atmosphere failed, peroxides have formed, and the batch must be remediated or destroyed.

References

• Office of Clinical and Research Safety, Vanderbilt University Medical Center. "Peroxide Forming Chemicals: Management, Retention and Storage." Available at: [Link]

• Environment, Health and Safety, University of California, Irvine. "Management, Storage and Testing of Peroxide-Forming Chemicals (PFCs)." Available at: [Link]

• Environment, Health and Safety, University of North Carolina at Chapel Hill. "Laboratory Safety Manual - Chapter 13: Safe Handling of Peroxidizable Compounds." Available at: [Link]

Column chromatography purification techniques for ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene crude mixtures

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with the isolation and purification of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene .

This molecule presents a unique chromatographic profile: it is a highly lipophilic intermediate featuring both a robust benzyl ether protecting group and a reactive primary alkyl bromide. Its non-polar nature often leads to rapid co-elution with impurities, while the alkyl bromide moiety is susceptible to on-column degradation. This document provides a self-validating framework to overcome these challenges.

Experimental Workflow: Self-Validating Purification Protocol

To ensure high-fidelity separation, every step in this protocol is paired with a mechanistic rationale (causality) and a self-validation checkpoint.

Step 1: TLC Optimization & Solvent Selection

• Action: Screen Hexanes/Ethyl Acetate (EtOAc) mixtures on normal-phase silica TLC plates. Your target is to adjust the solvent strength until the product elutes with a Retention Factor ( Rf​ ) of 0.15–0.30[1]. For this specific benzyl ether, a 95:5 or 98:2 Hexanes/EtOAc system is typically optimal[2].

• Causality: The non-linear relationship between Rf​ and Column Volume (CV) means that compounds with high Rf​ values require less solvent to elute, which drastically compresses the separation volume ( ΔCV ) and leads to co-elution[1]. Forcing a low Rf​ maximizes resolution.

• Self-Validation: Calculate the ΔCV between the product and the nearest impurity using the formula CV=1/Rf​ . A ΔCV>1.0 validates that the solvent system is robust enough for scale-up[1].

Step 2: Column Packing (Wet Method)

• Action: Prepare a slurry of silica gel (230-400 mesh) in 100% Hexanes. Pour the slurry smoothly into the column and allow it to settle under gentle, continuous air pressure[3].

• Causality: Dry packing often leads to microscopic air pockets and channeling. Wet packing ensures a homogeneous stationary phase, optimizing mass transfer kinetics and preventing band broadening[4].

• Self-Validation: Inspect the packed bed against a light source. A uniform, translucent silica bed without visible striations or bubbles validates the packing integrity.

Step 3: Sample Loading (Dry Loading)

• Action: Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM). Add dry silica gel (approximately 3 times the crude mass). Evaporate the DCM completely via rotary evaporation to yield a free-flowing powder. Apply this powder evenly to the top of the column bed[5].

• Causality: ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene is a highly lipophilic oil. Loading it directly as a liquid (even in a non-polar solvent) causes the sample to act as its own strong solvent, leading to immediate "streaking" down the column. Dry loading immobilizes the analyte, ensuring a perfectly horizontal starting band.

• Self-Validation: Inspect the loaded silica band under a 254 nm UV lamp before adding the eluent. A perfectly horizontal, narrow dark band at the top of the column validates successful loading.

Step 4: Gradient Elution

• Action: Begin elution with 2 column volumes (CV) of 100% Hexanes. Gradually increase the polar component to 2% EtOAc, and finally to 5% EtOAc[6].

• Causality: An isocratic run for lipophilic compounds often leads to broad, tailing peaks for late-eluting impurities. A step-gradient sharpens peaks, improves desorption characteristics, and reduces overall purification time[4].

• Self-Validation: Monitor the solvent front. If the solvent drips at a steady rate of roughly 2.0 inches per minute without pressure spikes, the gradient flow is validated[5].

Step 5: Fraction Analysis

• Action: Spot fractions on a TLC plate. Check under UV light (254 nm), then stain with Potassium Permanganate ( KMnO4​ ) and apply heat.

• Causality: The benzyl group is UV-active, but the long heptyl chain dilutes the molecule's overall chromophore density. Universal stains like KMnO4​ are required to oxidize the aliphatic chain, visualizing the spot as a bright yellow/white area against a purple background.

• Self-Validation: Co-spot the purified fraction alongside the original crude mixture on a new TLC plate. A single, distinct spot matching the target Rf​ validates fraction purity.

Visualization of Workflows and Mechanisms

Optimized Flash Chromatography Workflow for Lipophilic Benzyl Ethers.

Mechanistic pathways of on-column degradation for brominated benzyl ethers.

Troubleshooting Guide (Q&A)

Q: My target compound is co-eluting with the unreacted starting alcohol. How can I resolve this? Causality: Benzyl ethers and their corresponding aliphatic alcohols can exhibit similar dipole moments, leading to overlapping Rf​ values in standard Hexanes/EtOAc mixtures. Solution: Switch to a Toluene/Hexanes solvent system. Toluene exploits π−π stacking interactions specifically with the benzyl ether's aromatic ring, selectively retarding its elution relative to the aliphatic alcohol. Validation: Run a 2D TLC using Hexanes/EtOAc in the first dimension and Toluene/Hexanes in the second. Complete orthogonal separation validates the new solvent system.

Q: I observed a new, lower-running spot in my fractions that wasn't present in the crude TLC. What is happening? Causality: The primary alkyl bromide is susceptible to nucleophilic substitution or elimination, while the benzyl ether can be cleaved by the mildly acidic silanol groups (Si-OH) on the silica gel surface, especially during prolonged runs[5]. Solution: Buffer the silica gel by adding 0.5% Triethylamine (TEA) to the mobile phase during column packing and equilibration. This neutralizes the acidic sites. Validation: Perform a "TLC stability test" by spotting the crude mixture on a TLC plate and leaving it in a dark drawer for 2 hours before developing. If the new spot appears, the degradation is silica-induced, validating the need for TEA buffering.

Q: The bands are eluting unevenly or slanting as they travel down the column. Causality: Uneven bands are typically caused by a cracked stationary phase, an uneven sand layer at the top of the column, or applying the sample off-center[5]. Solution: Ensure the column is clamped perfectly vertically. Use the dry-loading technique described in Step 3 to ensure a perfectly flat application layer. Never let the solvent level drop below the top of the silica bed, as this introduces air bubbles that crack the column.

Frequently Asked Questions (FAQs)

Q: Can I use Dichloromethane (DCM) instead of EtOAc as the polar modifier? A: Yes. DCM is highly effective for separating lipophilic bromides. A gradient of 10% to 30% DCM in Hexanes often provides superior resolution for halogenated aliphatics compared to EtOAc, as it avoids hydrogen-bond accepting interactions that can cause peak tailing.

Q: How do I remove unreacted benzyl bromide from the crude mixture before the column? A: Benzyl bromide is a potent lachrymator and runs very high on TLC (often co-eluting with the product). Before chromatography, stir the crude mixture with a secondary amine (like ethanolamine) or aqueous ammonia for 30 minutes. This converts the volatile benzyl bromide into a highly polar, water-soluble amine that can be removed via a simple aqueous workup.

Q: Why is my product yield lower than what the TLC suggested? A: Alkyl bromides can undergo elimination (forming an alkene) if exposed to excessive heat during rotary evaporation. Always concentrate your fractions in a water bath set to no higher than 30 °C[2].

Data Presentation

Table 1: Solvent System Optimization Matrix

Solvent System	Target Analyte Interaction	Typical Rf​ Range	Recommended Use Case
95:5 Hexanes/EtOAc	Standard dipole-dipole	0.20 - 0.30	General purification of the crude mixture.
80:20 Hexanes/Toluene	π−π stacking	0.15 - 0.25	Resolving the benzyl ether from aliphatic alcohols.
90:10 Hexanes/DCM	Halogen-solvent affinity	0.25 - 0.35	Separating the target from over-brominated impurities.

Table 2: Troubleshooting Quick Reference

Visual Symptom	Mechanistic Cause	Immediate Corrective Action
Streaking on TLC	Sample overloading or poor mass transfer[4].	Dilute sample; switch to dry loading.
Slanted Bands	Uneven sand layer or non-vertical column[5].	Re-pack column; verify vertical alignment with a level.
New Polar Impurity	Acid-catalyzed benzyl ether cleavage[5].	Buffer mobile phase with 0.5% TEA.
Low Mass Recovery	Volatilization or thermal degradation[2].	Keep rotary evaporator bath ≤ 30 °C.

References

• Why is TLC Rf important for flash column chromatography optimization? - Biotage.
• Flash Chromatography: Principles & Applications - Phenomenex.
• Column Chromatography Guide - Phenomenex.
• 2.4A: Macroscale Columns - Chemistry LibreTexts.
• Pentamethylbenzene - Organic Syntheses Procedure.
• Rhodium-catalyzed direct alkylation of benzylic amines using alkyl bromides - D-NB Info.

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• 6. d-nb.info [d-nb.info]

Optimizing temperature and solvent conditions for ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ({[4-(bromomethyl)heptyl]oxy}methyl)benzene. This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction conditions, maximize yields, and minimize side products. As a primary alkyl halide, this substrate is an excellent candidate for bimolecular nucleophilic substitution (Sₙ2) reactions.[1][2][3] The advice herein is grounded in the principles governing this fundamental reaction mechanism.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is followed by probable causes and actionable solutions.

Issue 1: Low or No Product Yield

You've run the reaction for the expected duration, but analysis (TLC, LC-MS, GC) shows a low yield of the desired product with significant starting material remaining.

Probable Causes & Solutions:

• Suboptimal Solvent Choice: The solvent plays a critical role in Sₙ2 reactions by stabilizing or destabilizing the nucleophile.[4] Polar protic solvents (e.g., water, methanol, ethanol) can form hydrogen bonds with anionic nucleophiles, creating a solvent "cage" that reduces their reactivity and slows the reaction rate.[4][5]

  • Solution: Switch to a polar aprotic solvent. These solvents possess a significant dipole moment but lack acidic protons, so they do not strongly solvate the nucleophile.[4] This leaves the nucleophile "naked" and highly reactive, which can dramatically increase the reaction rate.[4][5] For example, the reaction between bromoethane and potassium iodide is 500 times faster in acetone (aprotic) than in methanol (protic).[5]

• Insufficient Temperature: The reaction may be kinetically slow at the current temperature.

  • Solution: Gradually increase the reaction temperature in increments of 10-20 °C. Monitor the reaction progress closely, as excessive heat can promote side reactions.[6][7] A typical temperature range for these types of reactions is between 50 and 100 °C.[6]

• Poor Nucleophile Quality: The nucleophile may be weak, impure, or, if it's a salt, not fully anhydrous. Moisture can deactivate strong nucleophiles.

  • Solution: Use a high-purity nucleophile. If it is a salt, ensure it is thoroughly dried before use. If generating an alkoxide from an alcohol, use a strong, non-nucleophilic base like sodium hydride (NaH) to ensure complete deprotonation.[6]

• Leaving Group Issues: While bromide is a good leaving group, its ability to depart can be influenced by the overall reaction environment. A good leaving group is the conjugate base of a strong acid, as it is stable on its own.[8]

  • Solution: While changing the leaving group on the starting material isn't an option, you can facilitate its departure by ensuring optimal solvent and temperature conditions are met to lower the overall activation energy of the reaction.

Issue 2: Significant Formation of an Alkene Side Product

You observe a significant byproduct with a mass corresponding to the elimination of HBr from your starting material.

Probable Causes & Solutions:

• E2 Elimination Competition: The most common side reaction for Sₙ2 processes is the E2 (bimolecular elimination) pathway.[1][9] This is particularly favored at higher temperatures, as elimination reactions tend to be more entropically favored (producing more molecules).[7][10]

  • Solution 1 (Temperature): Lower the reaction temperature. If the desired Sₙ2 reaction is sluggish at lower temperatures, you may need to accept a longer reaction time as a trade-off for higher purity.[6]

  • Solution 2 (Nucleophile/Base Choice): Your nucleophile may be acting as a base. This is especially true for sterically hindered nucleophiles or strong, bulky bases (e.g., potassium tert-butoxide).[7][10] If possible, select a nucleophile that is known to be a weak base, such as azide (N₃⁻) or thiolate (RS⁻).[7] When synthesizing an ether, ensure the alkoxide used is not excessively bulky.[9]

• Steric Hindrance: While ({[4-(bromomethyl)heptyl]oxy}methyl)benzene is a primary halide, which strongly favors Sₙ2, the nucleophile itself might be very bulky.[9][11] A bulky nucleophile may find it easier to abstract a proton from the carbon adjacent to the leaving group (E2) rather than perform a backside attack on the sterically shielded carbon (Sₙ2).[9]

  • Solution: If synthesizing an asymmetrical ether, there are two potential routes. Always choose the pathway that involves the less sterically hindered alkyl halide.[6][12] In this case, your starting material is already a primary halide, which is optimal.[2][3] Therefore, if elimination persists, the focus should be on using a less bulky nucleophile and lowering the temperature.

Frequently Asked Questions (FAQs)

Q1: What is the best type of solvent for my reaction?

For reactions involving ({[4-(bromomethyl)heptyl]oxy}methyl)benzene, a primary alkyl halide undergoing an Sₙ2 reaction, polar aprotic solvents are strongly recommended .[4][13]

• Why? The Sₙ2 mechanism involves a single, concerted step where the nucleophile attacks the electrophilic carbon at the same time the leaving group departs.[2][10] The rate of this reaction is highly dependent on the reactivity of the nucleophile. Polar aprotic solvents solvate the counter-ion (e.g., K⁺ in KI) but do not form strong hydrogen bonds with the anionic nucleophile (e.g., I⁻).[4][5] This lack of solvation for the anion enhances its nucleophilicity and accelerates the reaction.[4]

• In contrast: Polar protic solvents (like water and alcohols) will solvate and stabilize the anionic nucleophile through hydrogen bonding, effectively "shielding" it and reducing its reactivity.[4] This leads to a slower Sₙ2 reaction rate.

Table 1: Comparison of Solvents for Sₙ2 Reactions

Solvent Class	Examples	Effect on Sₙ2 Rate	Rationale
Polar Aprotic	DMF, DMSO, Acetonitrile, Acetone	Increases Rate	Poorly solvates the anionic nucleophile, leaving it "naked" and more reactive.[4][6]
Polar Protic	Water, Methanol, Ethanol	Decreases Rate	Strongly solvates the nucleophile via hydrogen bonding, reducing its reactivity.[4]
Non-Polar	Toluene, Hexane	Variable/Slow Rate	Reactants may have poor solubility. Does not help stabilize charge separation in the transition state.

Q2: How does temperature affect the outcome of my reaction?

Temperature has a dual effect: it influences the reaction rate but also the selectivity between substitution (Sₙ2) and elimination (E2).

• Rate: Increasing the temperature generally increases the rate of all reactions, including the desired Sₙ2 pathway. If your reaction is proceeding too slowly, cautiously increasing the heat is a valid strategy.[7]

• Selectivity: Higher temperatures tend to favor elimination (E2) over substitution (Sₙ2).[6][10] This is because elimination reactions typically have a higher activation energy and are more favored by entropy.[7] Therefore, if you observe the formation of an alkene byproduct, lowering the temperature is the first step to improve the yield of the desired substitution product.[6]

Table 2: General Temperature Guidelines

Observation	Recommended Action	Rationale
Reaction is very slow; no side products observed.	Increase temperature in 10-20 °C increments.	To overcome the activation energy barrier.
Significant alkene byproduct is forming.	Decrease temperature; increase reaction time if needed.	To favor the Sₙ2 pathway, which is less sensitive to high temperatures than E2.[7]
Reaction is fast but produces a mix of products.	Lower temperature to find the optimal balance of rate and selectivity.	Fine-tuning conditions is key to process optimization.

Q3: My nucleophile is an alcohol (ROH). How do I make it reactive enough for a Williamson Ether Synthesis?

Neutral alcohols are generally poor nucleophiles for Sₙ2 reactions.[3] To perform a Williamson Ether Synthesis, you must first deprotonate the alcohol to form its conjugate base, the much more nucleophilic alkoxide (RO⁻).[3][9]

• Procedure: A strong base is required for this deprotonation. Sodium hydride (NaH) is a common and effective choice because it irreversibly deprotonates the alcohol, and the only byproduct is hydrogen gas.[3][6] The reaction is typically performed in a polar aprotic solvent like DMF or THF.

Experimental Protocol: General Williamson Ether Synthesis

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the alcohol (1.1 eq) and anhydrous polar aprotic solvent (e.g., DMF).

• Deprotonation: Cool the mixture in an ice bath (0 °C). Carefully add sodium hydride (NaH, 1.2 eq) portion-wise. Allow the mixture to stir and warm to room temperature until gas evolution ceases, indicating complete formation of the alkoxide.

• Substitution: Add ({[4-(bromomethyl)heptyl]oxy}methyl)benzene (1.0 eq) to the flask.

• Heating & Monitoring: Heat the reaction to a predetermined temperature (e.g., 50-80 °C) and monitor its progress by TLC or LC-MS until the starting alkyl bromide is consumed.[6]

• Work-up: Cool the reaction, then carefully quench by adding water. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify as needed via column chromatography.

Q4: How do I design an experiment to optimize my reaction conditions?

A systematic approach is crucial. An optimization matrix allows you to efficiently test key variables. The workflow below outlines a logical progression for finding the best conditions.

Diagram 1: Experimental Optimization Workflow

Caption: A workflow for systematic reaction optimization.

References

• Taylor, M., Yu, H., & Ho, J. (2022). Predicting Solvent Effects on SN2 Reaction Rates – Comparison of QM/MM, Implicit and MM Explicit Solvent Models. ChemRxiv.
• Echemi. (2022). What is the effect of solvent on SN2 reaction. Echemi.
• ChemTalk. (2022). Williamson Ether Synthesis. Chemistry Talk.
• Chemistry LibreTexts. (2014). 8.
• OpenOChem Learn. SN2 Effect of Solvent.
• Chemistry LibreTexts. (2023). SN2 Substitution Reactions and Alkyl Moiety.
• Taylor, M., Yu, H., & Ho, J. (2022). Predicting Solvent Effects on SN2 Reaction Rates: Comparison of QM/MM, Implicit, and MM Explicit Solvent Models. Journal of Physical Chemistry B.
• Michigan State University Department of Chemistry. Alkyl Halide Reactivity.
• Wikipedia. Williamson ether synthesis.
• BenchChem. (2025).
• Chemistry Steps. (2025). Reactivity of Alkyl Halides in SN2 Reactions.
• BenchChem. (2025). Identifying and minimizing side reactions in Williamson ether synthesis.
• University of Calgary Department of Chemistry. Substitution Reactions of Alkyl Halides.
• Master Organic Chemistry. (2014). The Williamson Ether Synthesis.
• BenchChem. (2025). Technical Support Center: Optimization of Nucleophilic Substitution Reactions.
• Chemistry LibreTexts. (2021). 11.8: Williamson Ether Synthesis.
• Wikipedia. SN2 reaction.
• Chemistry Steps. (2021). Nucleophilic Substitution Reactions - An Introduction.

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• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
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• 4. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Nucleophilic Substitution Reactions - An Introduction - Chemistry Steps [chemistrysteps.com]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Gas chromatography (GC) retention time standards for ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene

Gas Chromatography Retention Time Standards for ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene: A Comparative Guide

As a Senior Application Scientist specializing in chromatographic method development, I frequently encounter the analytical challenges posed by complex bifunctional molecules. ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene (CAS 1852950-94-7) is a highly specialized intermediate, primarily utilized as a structural linker in the synthesis of[1],[2].

Analyzing this compound via Gas Chromatography (GC) requires precise control over thermodynamic variables. The molecule features a polarizable bromomethyl group, a flexible aliphatic heptyl chain, and an aromatic benzyl ether. This structural triad makes the compound highly susceptible to thermal degradation (dehydrohalogenation) and secondary column interactions[3]. Selecting the correct retention time (RT) standard is not merely a qualitative exercise; it is the foundation of a self-validating analytical system that ensures method transferability and quantitative integrity.

This guide objectively compares the performance of various GC retention time standards for this compound, providing the causality behind experimental choices and field-proven protocols.

Comparison of GC Retention Time Standards

When mapping the retention behavior of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene, analysts typically choose between universal standards and structurally matched homologous series.

A. Universal Standards: n-Alkanes (Kovats Retention Index)

The utilizes a homologous series of n-alkanes (e.g., C10 to C25) to map the retention time of the analyte[4].

• Performance: While universally accepted and supported by extensive databases, n-alkanes are purely non-polar. They fail to account for the dipole-dipole interactions of the benzyl ether or the polarizability of the carbon-bromine bond.

• Verdict: Useful for general qualitative screening but suffers from high temperature-dependent variance (ΔRI) when analyzed on mid-polar columns.

B. Halogen-Matched Standards: Alkyl Bromides

Using a homologous series of 1-bromoalkanes (e.g., to 1-bromodecane) generates a Linear Retention Index (LRI)[5].

• Performance: These standards closely mimic the thermodynamic partitioning of the bromomethyl moiety. They account for the specific induced-dipole interactions between the bromine atom and the stationary phase, resulting in highly stable retention indices across varying temperature ramps.

• Verdict: The optimal choice for qualitative identification and method transferability of brominated linkers.

C. Aromatic-Matched Standards: Benzyl Halides/Ethers

Standards such as or simple benzyl ethers can be used to anchor the retention mapping to the aromatic portion of the molecule[6].

• Performance: Excellent for tracking column degradation (active sites that cause tailing of aromatic ethers), but they lack the aliphatic bulk required to bracket a heavy C15 molecule effectively.

• Verdict: Best used as a secondary system suitability standard rather than a primary RI marker.

D. Quantitative Gold Standard: Isotopically Labeled Internal Standards (ILIS)

• Performance: A deuterium-labeled analog (e.g., D7-benzyl ether) co-elutes perfectly with the target analyte.

• Verdict: Mandatory for rigorous quantitative MS analysis to correct for matrix effects and any inlet-induced thermal degradation, though cost-prohibitive for early-stage screening.

Standard Selection Logic

Decision matrix for selecting the optimal GC retention time standard for brominated ethers.

Quantitative Data Presentation

The following table summarizes the comparative performance of these standards when analyzing ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene on a standard 5% phenyl-methylpolysiloxane (DB-5MS) column.

Table 1: Performance Comparison of GC Retention Time Standards

Standard Type	Reference Series	Estimated RI (DB-5MS)	RI Stability (ΔRI across ramps)	Suitability for Quantitation
Universal (KRI)	n-Alkanes (C10-C25)	~1950	High Variance (±15)	Low
Halogen-Matched (LRI)	1-Bromoalkanes (C6-C12)	~1985	Low Variance (±3)	Moderate
Aromatic-Matched	Benzyl Ethers / Halides	~1920	Moderate Variance (±8)	Moderate
Ideal Internal Std	D7-Labeled Analyte	N/A (Co-elutes)	N/A	High (Gold Standard)

Note: RI values are thermodynamically derived estimates based on the additive contributions of the benzyl ether and bromomethyl fragments on a mid-polar phase.

Step-by-Step Methodology: Self-Validating GC-MS Protocol

To ensure scientific integrity, the following protocol employs a dual-standard approach : utilizing 1-bromoalkanes to establish a stable retention index, and a structurally similar internal standard (e.g., 1-bromo-4-phenylbutane) for quantitation.

Phase 1: Sample Preparation

• Dilution: Dissolve 1.0 mg of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene in 1.0 mL of GC-grade ethyl acetate. Causality: Ethyl acetate is chosen over chlorinated solvents to prevent halogen exchange reactions with the bromomethyl group.

• Standard Spiking: Add 10 µL of a 100 µg/mL 1-bromoalkane mix (C6-C12) and 10 µL of the internal standard.

Phase 2: GC-MS Instrument Configuration

• Column Selection: Install a (30m × 0.25mm × 0.25µm)[7].

  • Causality: The 5% phenyl substitution provides the necessary induced-dipole interactions to stabilize the elution of the polarizable bromine atom, preventing the severe peak tailing observed on 100% dimethylpolysiloxane columns.

• Inlet Parameters: Set the injector to 250°C in splitless mode.

  • Causality: Brominated aliphatic chains undergo rapid thermal dehydrohalogenation above 280°C[3]. 250°C ensures complete volatilization of this ~299 g/mol compound while preserving the C-Br bond.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

Phase 3: Temperature Programming & Detection

• Oven Ramp: Initial temp 80°C (hold 2 min) → Ramp 15°C/min to 280°C → Hold 5 min.

• MS Detection: Electron Ionization (EI) at 70 eV. Scan range m/z 50–350. Monitor the characteristic isotopic doublet of the bromine atom (~m/z 298/300 for the molecular ion, though the [M-Br]+ fragment at m/z 219 is typically the base peak).

Workflow Visualization

Workflow for GC-MS analysis and retention index calculation of brominated PROTAC linkers.

References

• CHAPTER 4: Retention in Gas Chromatography Source: The Royal Society of Chemistry URL:[Link]

• Hexane, 1-bromo- - the NIST WebBook Source: National Institute of Standards and Technology URL:[Link]

• Identification of volatile compounds using headspace solid-phase microextraction with gas chromatography-mass spectrometry Source: ResearchGate URL:[Link]

• Benzyl chloride - the NIST WebBook Source: National Institute of Standards and Technology URL:[Link]

• Use of Bromine and Bromo-Organic Compounds in Organic Synthesis Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. 94427-22-2|(((7-Bromoheptyl)oxy)methyl)benzene|BLD Pharm [bldpharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. books.rsc.org [books.rsc.org]
• 5. Hexane, 1-bromo- [webbook.nist.gov]
• 6. Benzyl chloride [webbook.nist.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Validation of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene Formation

Introduction

In the landscape of pharmaceutical and materials science, the precise synthesis and characterization of novel molecular entities are paramount. The Williamson ether synthesis, a cornerstone of organic chemistry, remains a prevalent method for constructing ether linkages.[1] This guide provides an in-depth, comparative analysis of spectroscopic techniques for the unambiguous validation of the formation of a specific benzyl ether derivative: ({[4-(bromomethyl)heptyl]oxy}methyl)benzene. The structural complexity of this molecule, featuring an aromatic ring, an ether linkage, a long alkyl chain, and a primary alkyl bromide, necessitates a multi-modal analytical approach to ensure its identity and purity.

For researchers and drug development professionals, merely synthesizing a target compound is insufficient; one must rigorously prove its structure and rule out the presence of starting materials and potential byproducts. This guide moves beyond simple procedural descriptions to explain the underlying causality of experimental choices, empowering scientists to not only validate this specific product but also to apply these principles to other complex synthetic targets. We will explore how Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS) serve as complementary tools, each providing a unique piece of the structural puzzle.[2][3]

The Synthetic Pathway and the Validation Imperative

The target molecule is most plausibly synthesized via a Williamson ether synthesis, reacting the alkoxide of 4-(bromomethyl)heptan-1-ol with benzyl bromide. Understanding this pathway is crucial as it defines the potential species in the reaction mixture: the desired product, unreacted starting materials, and possible side products. The primary analytical challenge is to differentiate the spectroscopic signals of the product from this background.

Figure 1: Plausible Williamson ether synthesis pathway for the target molecule.

A Multi-Modal Spectroscopic Approach: Building a Self-Validating System

No single technique can provide absolute structural proof. A robust validation framework relies on the convergence of data from multiple, orthogonal spectroscopic methods. This approach creates a self-validating system where the strengths of one technique compensate for the ambiguities of another.

• NMR Spectroscopy provides detailed information about the carbon-hydrogen framework, connectivity, and chemical environment of atoms.

• FT-IR Spectroscopy offers a rapid and definitive way to track the appearance and disappearance of key functional groups.

• Mass Spectrometry confirms the molecular weight and provides fragmentation data that corroborates the proposed structure.

Figure 2: Integrated workflow for the spectroscopic validation of the final product.

Comparative Analysis: Deciphering the Spectroscopic Signatures

The core of the validation process lies in comparing the spectra of the product with those of the starting materials. The successful formation of the ether is confirmed by the disappearance of reactant signals and the appearance of new, characteristic product signals.[1]

¹H NMR Spectroscopy: Mapping the Proton Environment

¹H NMR is arguably the most powerful tool for this analysis, as several key proton environments change dramatically upon ether formation. The choice of a deuterated solvent is critical; Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar compounds, but solvent-induced shifts are possible and should be considered.[4][5]

Key Diagnostic Shifts:

• Disappearance of Alcohol Proton: The most telling sign is the complete disappearance of the broad singlet corresponding to the alcohol's hydroxyl (-OH) proton from the 4-(bromomethyl)heptan-1-ol starting material.[1]

• Appearance of Benzylic Methylene Protons (a): The two protons of the Ph-CH₂-O group are highly diagnostic. Deshielded by both the aromatic ring and the ether oxygen, they typically appear as a sharp singlet around 4.5 ppm .[6]

• Shift of Ether-Linked Methylene Protons (b): The protons on the carbon adjacent to the newly formed ether linkage on the heptyl chain (-O-CH₂-) will experience a downfield shift to approximately 3.3-4.0 ppm compared to their position in the starting alcohol.[7]

• Bromomethyl Protons (c): The protons of the -CH₂-Br group will resonate around 2.5-4.0 ppm .[8]

• Aromatic Protons (d): The protons on the benzene ring will appear in the characteristic aromatic region of 6.5-8.5 ppm .[7][9]

Table 1: Comparative ¹H NMR Chemical Shifts (δ, ppm) in CDCl₃

Proton Environment	Starting Material (4-(bromomethyl)heptan-1-ol + Benzyl Bromide)	Expected Product	Rationale for Change
Alcohol -OH	~1.5-3.0 (broad singlet)	Absent	Consumption of the alcohol functional group.
Ph-CH₂ -Br	~4.5 (singlet)	Absent	Consumption of benzyl bromide.
Ph -H (d)	7.2-7.4	~7.3 (multiplet)	Minimal change, but environment is now part of a larger molecule.
Ph-CH₂ -O- (a)	Absent	~4.5 (singlet)	Key Signal: Appearance of new benzylic ether protons.[6]
-O-CH₂ -Alkyl (b)	~3.6 (triplet)	~3.5 (triplet)	Downfield shift due to ether linkage formation.[1]
-CH₂ -Br (c)	~3.4 (doublet)	~3.4 (doublet)	This group is retained from the starting material.
Alkyl Chain	~0.8-1.8	~0.8-1.8	The bulk of the aliphatic chain remains largely unchanged.

¹³C NMR Spectroscopy: Probing the Carbon Backbone

¹³C NMR complements the proton data by providing a map of the carbon skeleton. Due to the molecule's lack of symmetry, a unique signal is expected for each of the 15 carbon atoms.[10][11]

Key Diagnostic Shifts:

• Benzylic Ether Carbon (a): The Ph-CH₂-O carbon signal is expected in the range of 70-80 ppm .[6]

• Alkyl Ether Carbon (b): The -O-CH₂- carbon on the heptyl chain will also appear in the ether region, typically around 60-80 ppm .[12][13]

• Bromomethyl Carbon (c): The carbon attached to the bromine, -CH₂-Br, will resonate further upfield, generally in the 30-40 ppm range.[14]

Table 2: Comparative ¹³C NMR Chemical Shifts (δ, ppm)

Carbon Environment	Starting Materials	Expected Product	Rationale for Change
Ph-C H₂-Br	~33	Absent	Consumption of benzyl bromide.
C H₂-OH	~62	Absent	Consumption of the alcohol.
Ph-C H₂-O- (a)	Absent	~72	Key Signal: Formation of the benzylic ether carbon.[6]
-O-C H₂-Alkyl (b)	Absent	~70	Key Signal: Formation of the alkyl ether carbon.
-C H₂-Br (c)	~39	~39	Group retained from starting material.
Aromatic Carbons	~127-138	~127-138	Minimal change in the aromatic region.

FT-IR Spectroscopy: Tracking Functional Group Transformation

FT-IR spectroscopy is a rapid and powerful technique for confirming the conversion of the primary functional groups. The most definitive evidence of a successful Williamson ether synthesis is the loss of the starting alcohol's hydroxyl group.[1]

Key Vibrational Changes:

• Disappearance of O-H Stretch: The absence of the strong, broad absorption band between 3200-3550 cm⁻¹ , which is characteristic of the alcohol O-H stretch, is the primary indicator of a complete reaction.[1]

• Appearance of C-O Stretch: The formation of the ether is confirmed by the appearance of a new, strong C-O single-bond stretching absorption in the 1050-1150 cm⁻¹ range.[1]

• Persistence of C-Br Stretch: The C-Br stretching vibration is expected in the fingerprint region, typically between 515-690 cm⁻¹ .[15][16] Its presence confirms the retention of this functional group in the final product.

Table 3: Comparative IR Absorption Frequencies (cm⁻¹)

Functional Group	Vibration	Appearance in Reaction	Typical Wavenumber (cm⁻¹)
Alcohol (Reactant)	O-H stretch	Disappears	3200–3550 (Strong, Broad)[1]
Ether (Product)	C-O stretch	Appears	1050–1150 (Strong)[1]
Alkyl Halide	C-Br stretch	Maintained	515–690 (Medium-Strong)[17]
Aromatic Ring	C=C stretch	Maintained	1600–1450 (Medium-Weak)
Sp² C-H	C-H stretch	Maintained	3100–3000
Sp³ C-H	C-H stretch	Maintained	3000–2850

Mass Spectrometry: Final Confirmation of Identity

GC-MS serves two roles: it separates the product from any remaining impurities and provides a mass spectrum that confirms the molecular weight and offers structural clues through fragmentation analysis.

Key Mass Spectrometry Features:

• Molecular Ion (M⁺) Peak: The target molecule, C₁₅H₂₃BrO, has a calculated molecular weight of approximately 298.1 g/mol (for ⁷⁹Br) and 300.1 g/mol (for ⁸¹Br).

• Bromine Isotopic Pattern: A critical validation point is the presence of two molecular ion peaks, [M]⁺ and [M+2]⁺, of nearly equal intensity (approximately 1:1 ratio).[18][19] This is the unmistakable signature of a molecule containing a single bromine atom.

• Key Fragmentation - Tropylium Ion: Benzylic compounds readily cleave at the benzylic position to form the highly stable tropylium cation (C₇H₇⁺) at m/z = 91 . This is often a prominent, if not the base, peak in the spectrum.

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the ether oxygen is a common fragmentation pathway for ethers, which can help to confirm the connectivity of the alkyl chain.[20]

Experimental Protocols for Rigorous Validation

To ensure data is reliable and reproducible, standardized protocols must be followed. For NMR, incorporating an internal standard for quantitative analysis (qNMR) elevates the protocol to a self-validating system.[21][22]

Protocol 1: Quantitative ¹H NMR (qNMR) Analysis

Causality: A qNMR approach is chosen to not only identify the product but also to determine its purity in the isolated sample. An internal standard with known purity and weight is added, and the molar ratio of the analyte to the standard is calculated from the integral ratios of their respective signals.[21] The ideal standard should be highly pure, soluble in the same NMR solvent, and have signals that do not overlap with any analyte signals.[23][24] 1,4-Dinitrobenzene is a suitable choice here, with a sharp singlet in the aromatic region (~8.4 ppm) that is well-separated from the product's signals.

• Preparation: Accurately weigh approximately 15-20 mg of the purified product into a clean NMR tube.

• Internal Standard: Accurately weigh approximately 5-10 mg of a high-purity (≥99%) internal standard (e.g., 1,4-dinitrobenzene) and add it to the same NMR tube. Record the exact masses.

• Solvent: Add ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as a reference.

• Acquisition: Acquire the ¹H NMR spectrum using a 400 MHz or higher spectrometer. Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of both the analyte and standard (a D1 of 30 seconds is generally safe) to allow for full magnetization recovery, which is critical for accurate integration.

• Processing: Calibrate the spectrum to the TMS signal at 0 ppm. Carefully integrate the well-resolved product signal (e.g., the benzylic singlet at ~4.5 ppm, 2H) and the internal standard signal (singlet at ~8.4 ppm, 4H).

• Calculation: Use the standard qNMR equation to calculate the purity of the product.

Protocol 2: FT-IR Sample Preparation

• Method: Use the salt plate method for a liquid sample or a KBr pellet for a solid sample.

• Sample Prep (Liquid): Place one drop of the purified liquid product onto a polished NaCl or KBr plate. Place a second plate on top and gently press to create a thin film.

• Acquisition: Place the plates in the spectrometer and acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Analysis: Process the spectrum to identify the key functional group frequencies as listed in Table 3.

Protocol 3: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the purified product (~1 mg/mL) in a volatile solvent like dichloromethane or ethyl acetate.

• Injection: Inject 1 µL of the solution into the GC-MS instrument.

• GC Method: Use a standard non-polar column (e.g., DB-5ms). Program the oven with a temperature ramp (e.g., start at 100°C, ramp at 10°C/min to 280°C) to ensure good separation.

• MS Method: Use electron ionization (EI) at 70 eV. Scan a mass range from m/z 40 to 400.

• Analysis: Analyze the resulting chromatogram for purity and identify the mass spectrum corresponding to the main peak. Look for the molecular ion peaks and key fragments.

Data Interpretation: A Decision-Making Framework

The final step is to synthesize all data into a conclusive structural assignment. The following framework illustrates the logical flow of data interpretation.

Sources

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Safety & Regulatory Compliance

Comprehensive EHS Guide: Disposal Protocols for ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene

Here is the comprehensive, step-by-step laboratory safety and logistical guide for the proper handling and disposal of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene.

As an application scientist or drug development professional, managing the lifecycle of reactive intermediates is as critical as the synthesis itself. ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene is a structurally complex ether containing a primary alkyl bromide moiety. Because primary alkyl bromides are highly reactive electrophiles (excellent substrates for SN​2 reactions), they pose specific toxicological risks as potential alkylating agents. Furthermore, the presence of the bromine atom strictly dictates its end-of-life environmental health and safety (EHS) routing.

This guide provides the authoritative, causality-driven protocols for managing this compound's waste stream, ensuring regulatory compliance, environmental protection, and laboratory safety.

The Causality of Segregation: Why Halogenated Waste is Different

In laboratory waste management, organic compounds containing fluorine, chlorine, bromine, or iodine must be strictly segregated from non-halogenated organic waste[1].

The Mechanistic Rationale: Non-halogenated organic waste (like ethanol, hexane, or ethyl acetate) is typically disposed of via standard industrial incineration or used as supplemental fuel. However, when halogenated compounds like ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene are incinerated, the combustion process generates highly corrosive and toxic hydrogen halide gases (e.g., hydrogen bromide, HBr )[1].

To safely neutralize these emissions, halogenated waste must be routed to specialized, regulated hazardous waste incinerators equipped with alkaline exhaust scrubbers[1]. Mixing even a small amount of an alkyl bromide into a non-halogenated waste carboy contaminates the entire container, drastically increasing disposal costs and creating severe compliance violations.

Quantitative Waste Segregation Matrix

To prevent dangerous cross-reactions and ensure proper disposal routing, adhere to the following compatibility matrix when disposing of reaction mixtures containing ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene.

Waste Category	Primary Constituents	Incompatibilities & Restrictions	Disposal Routing
Halogenated Organic	({[4-(Bromomethyl)heptyl]oxy}methyl)benzene , DCM, Chloroform, any brominated/chlorinated solvent.	Do not mix with alkali metals, strong bases, or inorganic acids. Keep water content <10%.	Regulated high-temperature incineration with HBr / HCl scrubbing[1].
Non-Halogenated Organic	Hexane, Toluene, Methanol, Acetone, Ethyl Acetate.	Do not add halogenated compounds. Do not mix with strong oxidizers (e.g., peroxides, nitric acid).	Standard solvent incineration / fuel blending[1].
Aqueous / Inorganic	Water, dilute salts, neutralized acids/bases.	Do not mix with organic solvents. Do not combine concentrated acids and bases[1].	Aqueous waste treatment facility.

Step-by-Step Laboratory Disposal Protocol

Every protocol in a high-functioning laboratory must be a self-validating system. Follow these standardized operational steps for the disposal of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene and its associated reaction mixtures.

Step 1: Personal Protective Equipment (PPE) & Environment

Because the bromomethyl group is a reactive alkylating agent, skin exposure must be strictly avoided.

• Action: Don a fully-buttoned lab coat, chemical splash goggles, and double-layered nitrile gloves (or Viton gloves for extended solvent contact)[2].

• Environment: All waste transfers must occur inside a certified, properly functioning chemical fume hood to prevent inhalation of volatile byproducts or solvents[2].

Step 2: Container Selection

• Action: Select a chemically compatible container, typically a high-density polyethylene (HDPE) carboy provided by your EHS department[2].

• Causality: Never use metal safety cans for accumulating halogenated waste. Halogenated compounds can slowly degrade or dissociate over time to produce trace hydrohalic acids, which will rapidly corrode metal containers, leading to catastrophic leaks[2].

Step 3: Waste Transfer and Segregation

• Action: Carefully decant the waste containing ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene into the designated Halogenated Organic Waste container[1].

• Validation: Ensure the container has a tightly sealing, threaded cap. Funnels must not be left in the container; the container must remain sealed at all times unless actively adding waste[3].

Step 4: Accurate Labeling

• Action: Attach a Hazardous Waste tag to the container before the first drop of waste is added[3].

• Causality: You must write the full, unabbreviated chemical name—"({[4-(Bromomethyl)heptyl]oxy}methyl)benzene"—along with any other solvents in the mixture. Do not use chemical formulas or shorthand[3]. Unidentified waste triggers expensive "unknown chemical" profiling by environmental services.

Step 5: Storage in the Satellite Accumulation Area (SAA)

• Action: Store the sealed, labeled container in a designated SAA, utilizing secondary containment (e.g., a polypropylene tub) to capture any potential leaks[2]. Keep the SAA away from incompatible materials such as strong acids, bases, and oxidizing agents[3].

Spill Response and Decontamination

In the event of an accidental release of ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene during transfer:

• Isolate: Close lab doors and ensure the fume hood exhaust is running to ventilate the area[3].

• Absorb: For small spills, apply an inert, dry absorbent material (e.g., vermiculite or commercial spill pads) directly over the liquid[3],[2].

• Collect: Allow the pads to fully absorb the spill. Using non-sparking tools, place the saturated absorbent into a heavy-duty plastic bag or a sealable solid waste container[3],[2].

• Dispose: Label this container as "Hazardous Solid Waste containing Halogenated Organics" and submit a pickup request to your EHS department[2].

Waste Stream Decision Workflow

The following diagram illustrates the logical decision tree for routing organic intermediates like ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene.

Figure 1: Decision tree for the segregation and disposal of laboratory organic waste.

References

• Braun Research Group, University of Illinois. "Halogenated Organic Liquids - Standard Operating Procedure." illinois.edu. Available at: [Link]

• Environmental Health & Safety, Washington State University. "Halogenated Solvents." wsu.edu. Available at:[Link]

• Environmental Health & Safety, Bucknell University. "Hazardous Waste Segregation." bucknell.edu. Available at: [Link]

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• 2. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]

Personal protective equipment for handling ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene

As a Senior Application Scientist, I approach laboratory safety not as a checklist of arbitrary rules, but as a logical extension of chemical mechanism. When handling complex, bifunctional building blocks like ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene , our safety protocols must be engineered to address the specific molecular behavior of the compound.

This guide provides a comprehensive, self-validating framework for the personal protective equipment (PPE), operational handling, and disposal of this specific halogenated organic compound, ensuring both personnel safety and regulatory compliance.

Molecular Hazard Assessment & Causality

To select the correct PPE, we must first understand the chemical causality of the threat. ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene contains two critical functional groups that dictate its handling requirements:

• The Bromomethyl Group (Primary Alkyl Bromide): Primary alkyl halides are potent electrophiles. They undergo facile SN​2 (bimolecular nucleophilic substitution) reactions when exposed to biological nucleophiles, such as the amine and thiol groups found in skin proteins and DNA [1]. This makes the compound a reactive alkylating agent, capable of causing severe skin sensitization, irritation, and potential long-term cellular damage.

• The Benzyl Ether Linkage & Heptyl Chain: The long aliphatic chain and the benzyl ether moiety render this molecule highly lipophilic (fat-soluble). If this compound breaches your glove barrier, its lipophilicity allows it to rapidly penetrate the stratum corneum of the skin, carrying the reactive bromomethyl payload directly into systemic circulation.

Because halogenated organic solvents and reagents rapidly solvate and degrade standard laboratory nitrile, standard PPE is insufficient [2]. The causality is clear: we must utilize highly cross-linked, halogen-resistant polymers for dermal protection and rely on strict engineering controls to prevent aerosol inhalation.

PPE Specification Matrix

Standard 4-mil nitrile examination gloves are highly permeable to halogenated and aromatic organics; the solvent molecules insert themselves between the polymer chains, causing swelling and rapid breakthrough. For ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene, dermal protection must be upgraded.

Table 1: Quantitative Glove Compatibility for Halogenated/Aromatic Organics

Glove Material	Thickness	Breakthrough Time	Degradation Rating	Mechanistic Suitability for Alkyl Bromides
Standard Nitrile	4 mil	< 10 minutes	Severe (Swelling)	Unsafe. Polymer matrix rapidly solvated by lipophilic aromatics.
Heavy-Duty Neoprene	15 mil	10 - 30 minutes	Moderate	Marginal. Acceptable only as an outer layer for splash protection.
Butyl Rubber	15 mil	> 60 minutes	Low	Good. High density prevents rapid diffusion of bulky ether molecules.
Viton® (Fluorinated)	15 mil	> 240 minutes	Excellent	Optimal. Fluorinated backbone repels both the halogen and the aromatic ring.

Data extrapolated from standard permeation testing of benzyl ethers and heavy alkyl bromides [3].

Mandatory PPE Ensemble:

• Dermal: Viton® gloves (primary handling) OR double-gloving with heavy-duty Butyl rubber over standard nitrile (for tactile sensitivity during micro-scale transfers).

• Ocular: ANSI Z87.1-certified chemical splash goggles. (Safety glasses are insufficient due to the lack of a facial seal against lipophilic splashes).

• Body: Flame-retardant (FR) laboratory coat with tightly knit cuffs, fully buttoned. Closed-toe, non-porous footwear.

Operational Workflow: Handling & Transfer

Every protocol must be a self-validating system. Do not proceed to the next step unless the verification condition of the previous step is met.

Protocol 1: Fume Hood Setup and Reagent Transfer

• Verify Engineering Controls: Turn on the chemical fume hood. Validation: Check the digital airflow monitor to ensure a face velocity between 80–120 feet per minute (fpm).

• PPE Integrity Check: Don Viton gloves. Validation: Perform a pneumatic test by trapping air in the glove and squeezing to check for microscopic pinhole leaks.

• Establish the Hot Zone: Place a spill-absorbent mat (polypropylene, not cellulose) inside the hood. Lower the sash to the lowest ergonomic working height (maximum 18 inches) to create a physical blast/splash shield [4].

• Aerosol-Free Transfer: Because ({[4-(Bromomethyl)heptyl]oxy}methyl)benzene is a heavy, viscous liquid, avoid pouring, which creates micro-aerosols. Use a glass gas-tight syringe or a dedicated glass volumetric pipette for transfers.

• Decontamination: Once the transfer is complete, wipe down the exterior of the reagent bottle with a solvent compatible with the compound (e.g., a small amount of hexanes or ethyl acetate on a Kimwipe), allow the wipe to off-gas in the hood, and dispose of it in solid hazardous waste.

Spill Response and Halogenated Waste Disposal

Halogenated waste cannot be mixed with standard organic waste. When incinerated, halogens (like bromine) can form highly toxic dioxins and furans if not burned at specialized, ultra-high temperatures. Mixing non-halogenated waste into halogenated streams exponentially increases disposal costs and environmental risk [2].

Protocol 2: Localized Spill Cleanup

• Isolate: Immediately lower the fume hood sash. Alert nearby personnel.

• Neutralize/Absorb: Do not use water. Apply an inert, amorphous silicate absorbent (e.g., vermiculite or diatomaceous earth) directly onto the spill. The high surface area will trap the lipophilic alkyl bromide.

• Collect: Use a non-sparking scoop to transfer the saturated absorbent into a sealable, high-density polyethylene (HDPE) container.

• Label: Tag immediately as "Hazardous Waste: Solid contaminated with Halogenated Alkyl Bromide."

Protocol 3: Routine Disposal

• Segregation: Deposit all liquid reaction waste containing this compound strictly into a container labeled "Halogenated Organic Waste."

• Compatibility Check: Ensure the waste container does not contain strong bases or azides, which could react exothermically with the unreacted bromomethyl group via SN​2 displacement.

• Secondary Containment: Store the halogenated waste carboy in a secondary polyethylene bin to capture catastrophic leaks.

Logical Workflow Diagram

Below is the self-validating decision matrix for handling and disposing of this chemical.

Operational and disposal decision tree for halogenated alkylating agents.

References

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. URL:[Link]

• Washington State University Environmental Health & Safety. Laboratory Chemical Safety: Halogenated Solvents. URL: [Link]

• Temple University Environmental Health and Radiation Safety. Halogenated Solvents in Laboratories. URL: [Link]

• Organic Syntheses. Working with Hazardous Chemicals: General Guidelines for Alkyl Bromides. URL: [Link]